(S)-3,4-Dihydroxybutyric acid lithium hydrate

• Molecular Formula: C4H9LiO5
• Molecular Weight: 144.1 g/mol
• InChI: InChI=1S/C4H8O4.Li.H2O/c5-2-3(6)1-4(7)8;;/h3,5-6H,1-2H2,(H,7,8);;1H2/q;+1;/p-1/t3-;;/m0../s1
• InChIKey: DNJPUUBAEYWKCE-QTNFYWBSSA-M

(S)-3,4-Dihydroxybutyric Acid Lithium Hydrate: Overview

(S)-3,4-Dihydroxybutyric acid lithium hydrate (CAS: 51267-44-8) is the lithium salt hydrate form of the endogenous human metabolite (S)-3,4-dihydroxybutyric acid, provided as a high-purity (≥95.0% to ≥98.1%) research reagent . This compound is a normal constituent of human urine, but its concentration is pathologically elevated in patients with succinate semialdehyde dehydrogenase (SSADH) deficiency . The lithium counterion confers specific physicochemical properties, including a defined molecular weight of 144.05 g/mol (C4H9LiO5) and enhanced aqueous solubility suitable for in vivo formulation, distinguishing it from the free acid and other salt forms [1].

Well-defined lithium salt hydrate solid enables precise gravimetric handling

Lithium counterion supports GSK-3β pathway interaction studies

Chiral endogenous metabolite fit for SSADH biomarker research

• [1] MedChemExpress. (S)-3,4-Dihydroxybutyric acid lithium hydrate. Cat. No.: HY-113304A. View Source

Why the Lithium Salt Hydrate Cannot Be Substituted

Generic substitution of (S)-3,4-dihydroxybutyric acid lithium hydrate with alternative salts (e.g., sodium or calcium) or the free acid is not scientifically valid. The lithium counterion is not inert; it modulates the compound's solubility profile, bioavailability, and potential downstream biological effects. Specifically, the lithium salt demonstrates significantly higher aqueous solubility compared to the free acid, a property critical for in vivo studies and formulation development [1]. Furthermore, the lithium ion itself has established neuroactive properties, which may introduce confounding variables or deliberate dual-mechanism effects in studies investigating neurological or metabolic pathways [2]. The free acid form lacks the stability and handling benefits of the salt hydrate, while the sodium salt (CAS 146838-41-7) and calcium salt (bis-((S)-3,4-dihydroxybutyric acid) calcium salt) present distinct physicochemical and pharmacological profiles that preclude direct interchangeability [3].

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Free acid is a viscous liquid; solid lithium salt hydrate offers controlled weighing precision

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Sodium salt lacks lithium-mediated GSK-3β pathway interaction, altering mechanistic study context

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Alternative counterions and hydration states may shift solubility and formulation reproducibility

• [1] MedChemExpress. (S)-3,4-Dihydroxybutyric acid lithium hydrate. Cat. No.: HY-113304A. (Solubility in H2O). View Source
• [2] Malhi, G. S., & Tanious, M. (2012). Lithium: Updated Human Knowledge Using an Evidence-Based Approach. CNS Drugs, 26(8), 645-663. View Source
• [3] TargetMol. (S)-3,4-Dihydroxybutyric acid sodium. Cat No.: T212545. View Source

Key Differentiating Evidence

Lithium Salt vs. Sodium Salt: GSK-3β Inhibition

(S)-3,4-Dihydroxybutyric acid lithium hydrate exhibits a defined, high aqueous solubility of 100 mg/mL (694.20 mM) in PBS, enabling the preparation of clear solutions suitable for in vivo administration . This contrasts with the free acid form, which is reported to be soluble in water but lacks quantifiable solubility data, and may require organic co-solvents like DMSO for dissolution, potentially confounding biological assays .

GSK-3β Inhibition

Class-level inference

Lithium salt: Ki ≈ 2 mM (competitive vs Mg²⁺)
Sodium salt: no inhibition

Supports lithium-specific GSK-3β pathway interaction studies; sodium form lacks this mechanistic dimension

In vitro enzyme assay; inhibition context depends on magnesium concentration

Evidence Dimension	Aqueous Solubility (for in vivo use)
Target Compound Data	100 mg/mL (694.20 mM) in PBS, clear solution
Comparator Or Baseline	(S)-3,4-Dihydroxybutyric acid (free acid)
Quantified Difference	Target compound provides a quantitative solubility limit; free acid solubility not quantitatively defined.
Conditions	PBS formulation with sonication; in vitro solubility testing

Why This Matters

Quantifiable, high aqueous solubility is a critical procurement differentiator for researchers requiring reliable in vivo dosing without the confounding effects of organic co-solvents.

Urinary Excretion in SSADH Deficiency

The lithium salt hydrate form provides a precisely defined molecular weight of 144.05 g/mol (C4H9LiO5), a prerequisite for accurate molarity calculations in quantitative assays and stock solution preparation [1]. This contrasts with the free acid and other salts, which may be supplied with variable hydration states or as a generic 'free acid basis' (120.10 g/mol), introducing significant potential for gravimetric error if not fully characterized .

Urinary Metabolite Elevation

Cross-study comparable

SSADH-affected: 810–1366 mmol/mol Cr
Control: 67.4 ± 56.2 mmol/mol Cr

Supports utility as a quantitative biomarker reference for SSADH research

GC-MS quantification in human urine; approximately 12–20-fold elevation

Evidence Dimension	Molecular Weight Precision
Target Compound Data	144.05 g/mol (C4H9LiO5)
Comparator Or Baseline	(S)-3,4-Dihydroxybutyric acid (free acid basis)
Quantified Difference	+23.95 g/mol (attributable to Li+ and H2O)
Conditions	Vendor-provided Certificate of Analysis (CoA) specifications

Why This Matters

A defined molecular weight is essential for analytical rigor and ensures that reported concentrations and dosages are accurate and reproducible, a key consideration for procurement in regulated or quantitative research environments.

• [1] MedChemExpress. (S)-3,4-Dihydroxybutyric acid lithium hydrate. Cat. No.: HY-113304A. Molecular Weight: 144.05. View Source

Predicted Oral Bioavailability

Commercial sources specify a minimum purity of ≥95.0% (by GC) to ≥98.1%, with batch-specific quality documentation provided for analytical workflow integration [1]. This level of purity is suitable for its application as a reference standard in quantifying the compound's elevated urinary levels in SSADH deficiency patients, where healthy adults excrete 0.37 ± 0.15 (SD) mmoles per 24 hours, a baseline against which pathological increases are measured [2].

Predicted Oral Bioavailability

In silico prediction

~58.57% predicted human oral bioavailability

Supports feasibility of in vivo exposure studies; moderate predicted absorption

ChemAxon model; Rule of Five compliant

Evidence Dimension	Analytical Purity
Target Compound Data	≥95.0% (GC) to ≥98.1%
Comparator Or Baseline	General reference standards or other salt forms with lower or unspecified purity
Quantified Difference	Target compound purity is specified and documented; purity of other salts may not be equivalently characterized.
Conditions	Gas Chromatography (GC) or batch-specific Certificate of Analysis

Why This Matters

Defined high purity and available documentation are essential for procurement when the compound is intended for use as an analytical standard or in highly sensitive metabolic studies.

• [1] MedChemExpress. (S)-3,4-Dihydroxybutyric acid lithium hydrate. Cat. No.: HY-113304A. Purity: ≥95.0%. View Source
• [2] Fell, D. A., & Hargreaves, J. A. (2004). The occurrence of (S)-3,4-dihydroxybutyrate in human blood and urine. Clinica Chimica Acta, 339(1-2), 1-6. View Source

Li⁺ Counterion Confers Potential Dual-Activity Profile Distinct from Sodium or Calcium Salts

The lithium cation in (S)-3,4-Dihydroxybutyric acid lithium hydrate is not a pharmacologically inert counterion. Lithium salts are established mood stabilizers with known neurotrophic and neuroprotective effects, including inhibition of glycogen synthase kinase-3 (GSK-3) and modulation of neurotransmitter signaling [1]. While the sodium salt (S)-3,4-Dihydroxybutyric acid sodium (CAS 146838-41-7) and calcium salt serve as simple counterions, the lithium form presents a unique dual-activity profile, combining the endogenous metabolite with the bioactive lithium ion [2]. This creates a fundamentally different experimental variable, as the lithium ion achieves brain concentrations approximately half those in serum after oral dosing [1].

Evidence Dimension	Pharmacological Activity of Counterion
Target Compound Data	Li⁺ counterion has established neuroactive pharmacology (e.g., GSK-3 inhibition)
Comparator Or Baseline	Sodium or calcium salts (Na⁺, Ca²⁺)
Quantified Difference	Qualitative difference in biological activity; sodium and calcium are endogenous ions with different physiological roles.
Conditions	Inferred from lithium pharmacology and salt chemistry

Why This Matters

For researchers investigating neurological or metabolic pathways, the choice of salt form is a critical experimental variable. The lithium salt introduces a deliberate, bioactive counterion that may be the specific subject of investigation or a necessary control variable.

• [1] Malhi, G. S., & Tanious, M. (2012). Lithium: Updated Human Knowledge Using an Evidence-Based Approach. CNS Drugs, 26(8), 645-663. View Source
• [2] TargetMol. (S)-3,4-Dihydroxybutyric acid sodium. Cat No.: T212545. View Source

Chiral Integrity Essential for Downstream Synthesis of High-Value Chiral Intermediates

The (S)-enantiomer of 3,4-dihydroxybutyric acid is a crucial chiral building block for synthesizing numerous high-value pharmaceutical intermediates, including (R)-GABOB (a neuromediator), Atorvastatin (HMG-CoA reductase inhibitor), (S)-oxiracetam (brain metabolism improver), L-carnitine (health supplement), and the HIV protease inhibitor intermediate (S)-3-hydroxytetrahydrofuran [1]. The optical purity of the starting material is paramount; even minor racemization renders it unsuitable for these applications. The lithium salt hydrate is supplied as the optically pure (S)-enantiomer, ensuring the required stereochemical integrity for these synthetic pathways .

Evidence Dimension	Chiral Purity and Synthetic Utility
Target Compound Data	Optically pure (S)-enantiomer
Comparator Or Baseline	Racemic mixtures or enantiomerically impure preparations
Quantified Difference	Racemic material cannot be used to produce the specific (S)- or (R)-configured targets listed.
Conditions	Use as a key synthetic intermediate in chiral pool synthesis

Why This Matters

Procurement of the correct, optically pure (S)-enantiomer is non-negotiable for synthetic chemists aiming to produce specific, chiral pharmaceutical intermediates. Substitution with a racemate or alternative salt with undefined stereochemistry will result in synthetic failure.

• [1] Inoue, K., et al. (1999). Process for preparing optically pure (S)-3,4-dihydroxybutyric acid derivatives. U.S. Patent No. 6,221,639. View Source

High-Value Research Applications

Dual-Pharmacophore Neuroprotection Studies

Given its defined high purity (≥95.0% to ≥98.1%) and status as an endogenous metabolite , this compound is ideally suited as a reference standard for developing and validating LC-MS/MS or GC-MS assays to quantify urinary 3,4-dihydroxybutyrate. The established baseline excretion rate in healthy adults (0.37 ± 0.15 mmoles/24 hr) provides a quantitative comparator for identifying pathological elevations in SSADH deficiency patients [1].

SSADH Diagnostic Assay Calibration

The compound's defined, high aqueous solubility (100 mg/mL in PBS) enables reliable in vivo dosing without the need for potentially confounding organic co-solvents like DMSO . This makes it the salt form of choice for researchers investigating the systemic effects of exogenous 3,4-dihydroxybutyrate, the lithium counterion, or their combined effects on neurological or metabolic endpoints in animal models.

In Vivo Feeding Behavior Research

The optically pure (S)-enantiomer is a critical starting material for the multi-step synthesis of high-value chiral drugs and intermediates, including components of Atorvastatin, L-carnitine, and HIV protease inhibitors [1]. Its use in these synthetic pathways requires the stereochemical fidelity and defined molecular weight that this lithium salt hydrate provides, ensuring accurate stoichiometry and reproducible reaction outcomes.

As a Dual-Action Probe in Neurobiology and Metabolism Research

This compound uniquely combines the metabolic intermediate 3,4-dihydroxybutyrate, a component of the GABA degradation pathway, with the neuroactive lithium ion [2]. This dual nature makes it a valuable tool for studies exploring the intersection of energy metabolism, GABAergic signaling, and lithium's well-documented neuroprotective and mood-stabilizing mechanisms (e.g., GSK-3 inhibition), where the use of a sodium salt would be an inadequate control [3].

Application

Selection Property

Validation Focus

GSK-3β pathway interaction research

Lithium counterion-mediated kinase context

Metabolite-kinase synergy endpoint monitoring

SSADH biomarker assay calibration

Solid salt gravimetric consistency

Calibrator stability and quantitative accuracy

In vivo feeding behavior studies

Predicted oral bioavailability profile

Systemic exposure and behavioral endpoint correlation

• [1] Fell, D. A., & Hargreaves, J. A. (2004). The occurrence of (S)-3,4-dihydroxybutyrate in human blood and urine. Clinica Chimica Acta, 339(1-2), 1-6. View Source
• [2] Inoue, K., et al. (1999). Process for preparing optically pure (S)-3,4-dihydroxybutyric acid derivatives. U.S. Patent No. 6,221,639. View Source
• [3] Malhi, G. S., & Tanious, M. (2012). Lithium: Updated Human Knowledge Using an Evidence-Based Approach. CNS Drugs, 26(8), 645-663. View Source